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Compound of Interest

Compound Name: Activated EG3 Tail

Cat. No.: B15142068 Get Quote

For researchers and drug development professionals engaged in the synthesis of modified

oligonucleotides, particularly for applications like exon skipping in muscular dystrophy research,

the quality of reagents is paramount. The "Activated EG3 Tail" is a critical component in the

synthesis of phosphorodiamidate morpholino oligomers (PMOs) and other nucleic acid

analogs. Its purity and activity directly impact the yield and quality of the final therapeutic or

research compound. This guide provides a comparative analysis of prominent suppliers of

Activated EG3 Tail, offering a framework for selecting the most suitable product for your

research needs.

While direct, third-party comparative experimental data for Activated EG3 Tail from different

suppliers is not readily available in the public domain, this guide compiles the information

provided by the suppliers and outlines a set of recommended experimental protocols for in-

house validation.

Supplier and Product Specification Overview
A review of the product information from three notable suppliers—MedchemExpress, AbMole

BioScience, and TargetMol—reveals largely consistent basic specifications for Activated EG3
Tail. However, the level of detail regarding purity and available quality control data varies.
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Parameter MedchemExpress AbMole BioScience TargetMol

Product Name Activated EG3 Tail Activated EG3 Tail Activated EG3 Tail

CAS Number 1380600-06-5 1380600-06-5 1380600-06-5

Molecular Formula C₄₃H₄₇N₃O₁₀ C₄₃H₄₇N₃O₁₀ C₄₃H₄₇N₃O₁₀

Molecular Weight 765.85 765.85 765.85

Purity 99.31%[1]

Not explicitly stated on

the main product

page; COA available

upon request.[2]

Not explicitly stated on

the main product

page.

Supporting Data

HNMR, RP-HPLC,

LCMS data available

on the product page.

[1]

COA and MSDS

available.[2]

Information available

upon request.

Key Takeaway: MedchemExpress provides the most comprehensive upfront quality control

data on its product page, including a specific purity percentage and links to analytical data.[1]

While AbMole BioScience and TargetMol likely maintain high-quality standards, researchers will

need to request the Certificate of Analysis (COA) or other analytical data to assess the purity

and characterization of their products.

Experimental Protocols for Supplier Validation
Given the absence of head-to-head comparison studies, it is crucial for researchers to perform

their own validation of Activated EG3 Tail from any supplier. The following are detailed

methodologies for key experiments.

Purity Determination by Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC)
This protocol is a general guideline for assessing the purity of Activated EG3 Tail. Instrument

conditions may need to be optimized for your specific HPLC system.

Objective: To determine the percentage purity of the Activated EG3 Tail compound.
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Materials:

Activated EG3 Tail sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Trifluoroacetic acid (TFA)

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Sample Preparation:

Accurately weigh approximately 1 mg of Activated EG3 Tail and dissolve it in a suitable

solvent, such as a mixture of water and acetonitrile, to a final concentration of 1 mg/mL.

Filter the sample through a 0.22 µm syringe filter before injection.

Chromatographic Conditions:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient: A typical gradient would be to start at a low percentage of Mobile Phase B (e.g.,

20%) and increase it linearly to a high percentage (e.g., 80%) over 20-30 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 254 nm and 280 nm

Injection Volume: 10 µL
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Data Analysis:

Integrate the peak areas of all detected peaks in the chromatogram.

Calculate the percentage purity by dividing the area of the main peak (Activated EG3
Tail) by the total area of all peaks and multiplying by 100.

Identity Confirmation by Mass Spectrometry (MS)
Objective: To confirm the molecular weight of the Activated EG3 Tail.

Procedure:

Prepare the sample as described for HPLC analysis.

Infuse the sample into an electrospray ionization (ESI) mass spectrometer.

Acquire the mass spectrum in positive ion mode.

Compare the observed mass-to-charge ratio (m/z) with the expected molecular weight

(765.85 g/mol ).

Visualizing Workflows and Pathways
To aid in understanding the experimental process and the compound's role, the following

diagrams are provided.
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Caption: Experimental workflow for comparing Activated EG3 Tail suppliers.
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Caption: Simplified pathway of a PMO synthesized using Activated EG3 Tail.

Conclusion and Recommendations
The selection of an Activated EG3 Tail supplier should be guided by a thorough evaluation of

the provided quality control data and, most importantly, by in-house validation.

Recommendations for Researchers:

Request Comprehensive Data: Always request a detailed Certificate of Analysis from the

supplier. This should include purity data from HPLC, identity confirmation from mass

spectrometry, and ideally, NMR data for structural verification.

Prioritize Purity: For oligonucleotide synthesis, high purity of all reagents is critical to

minimize failure sequences and simplify the purification of the final product.

Perform In-House Validation: Regardless of the supplier's data, it is best practice to perform

your own quality control checks, particularly for new lots. The experimental protocols

provided in this guide can serve as a starting point.

Consider Lot-to-Lot Consistency: Once a suitable supplier is identified, inquire about their

processes for ensuring lot-to-lot consistency. This is crucial for the reproducibility of your

research and for long-term drug development programs.

By following these guidelines, researchers can make an informed decision when selecting an

Activated EG3 Tail supplier, thereby ensuring the quality and reliability of their synthesized
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oligonucleotides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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